Cas no 76128-72-8 (4-Bromo-2-(3-fluorophenyl)pyrimidine)

• Product Name: 4-Bromo-2-(3-fluorophenyl)pyrimidine
• CAS No: 76128-72-8
• MF: C₁₀H₆BrFN₂
• MW: 253.070444583893
• CID: 4816977
• Update Time: 2025-04-23

4-Bromo-2-(3-fluorophenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-2-(3-FLUOROPHENYL)PYRIMIDINE
• 4-bromo-2-(m-fluorophenyl)pyrimidine
• 4-Bromo-2-(3-fluorophenyl)pyrimidine

• Inchi： 1S/C10H6BrFN2/c11-9-4-5-13-10(14-9)7-2-1-3-8(12)6-7/h1-6H
• InChI Key： BFBYHKXDGJAGJY-UHFFFAOYSA-N
• SMILES： BrC1=CC=NC(C2C=CC=C(C=2)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• XLogP3: 3
• Topological Polar Surface Area: 25.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4-Bromo-2-(3-fluorophenyl)pyrimidine

4-Bromo-2-(3-fluorophenyl)pyrimidine (CAS No. 76128-72-8): A Versatile Building Block in Modern Chemistry

4-Bromo-2-(3-fluorophenyl)pyrimidine (CAS 76128-72-8) is an important heterocyclic compound that has gained significant attention in pharmaceutical research and material science. This pyrimidine derivative serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and anticancer agents. The presence of both bromine and fluorine substituents makes this compound exceptionally valuable for cross-coupling reactions and structure-activity relationship (SAR) studies.

The molecular structure of 4-Bromo-2-(3-fluorophenyl)pyrimidine features a pyrimidine core with a bromine atom at the 4-position and a 3-fluorophenyl group at the 2-position. This unique arrangement contributes to its electronic properties and reactivity patterns, making it particularly useful in medicinal chemistry applications. Researchers frequently utilize this compound as a building block for creating more complex molecular architectures through Suzuki-Miyaura coupling, Buchwald-Hartwig amination, and other palladium-catalyzed reactions.

In recent years, the demand for fluorinated pyrimidines like 4-Bromo-2-(3-fluorophenyl)pyrimidine has surged due to their importance in drug discovery programs. The fluorine atom in the 3-position of the phenyl ring enhances the compound's metabolic stability and binding affinity to biological targets, properties highly sought after in modern pharmaceutical development. This aligns with current industry trends focusing on fluorine-containing drugs, which represent approximately 20-25% of all newly approved pharmaceuticals.

The synthesis of 4-Bromo-2-(3-fluorophenyl)pyrimidine typically involves halogenation reactions of precursor pyrimidine compounds, followed by careful purification processes to ensure high chemical purity (>98%). Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize and verify the structure of this compound. These quality control measures are critical for researchers who require consistent performance in their chemical transformations.

Beyond pharmaceutical applications, 4-Bromo-2-(3-fluorophenyl)pyrimidine finds use in the development of organic electronic materials. The π-conjugated system of the pyrimidine ring, combined with the electron-withdrawing effects of the bromine and fluorine substituents, makes this compound interesting for organic semiconductor research. This is particularly relevant given the growing interest in flexible electronics and OLED technologies.

Storage and handling of 4-Bromo-2-(3-fluorophenyl)pyrimidine require standard laboratory precautions. The compound should be kept in a cool, dry place, protected from light and moisture to maintain its stability. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses should be used when handling this chemical, in accordance with good laboratory practices.

The market for pyrimidine derivatives like 4-Bromo-2-(3-fluorophenyl)pyrimidine continues to expand, driven by ongoing research in targeted therapies and precision medicine. Recent publications in journals such as the Journal of Medicinal Chemistry and Organic Letters frequently cite compounds of this class as key intermediates in the synthesis of novel therapeutic agents. This reflects the compound's importance in addressing current challenges in drug resistance and selective targeting of disease pathways.

For researchers considering 4-Bromo-2-(3-fluorophenyl)pyrimidine for their projects, several factors should be evaluated. The compound's reactivity profile makes it particularly suitable for parallel synthesis approaches and combinatorial chemistry applications. Its crystalline nature facilitates purification and characterization, while its moderate solubility in common organic solvents (DMSO, DMF, THF) ensures compatibility with various reaction conditions.

Looking ahead, the applications of 4-Bromo-2-(3-fluorophenyl)pyrimidine are likely to expand further as new synthetic methodologies emerge. The growing field of photopharmacology, which combines light-sensitive compounds with drug action, may find value in this scaffold due to its photophysical properties. Additionally, the compound's potential in metal-organic frameworks (MOFs) and catalytic systems represents an exciting frontier for materials science research.

In conclusion, 4-Bromo-2-(3-fluorophenyl)pyrimidine (CAS 76128-72-8) stands as a versatile and valuable compound in contemporary chemical research. Its dual functionality as both a pharmaceutical intermediate and material science building block ensures its continued relevance across multiple disciplines. As synthetic chemistry advances and new therapeutic targets are identified, this fluorinated pyrimidine derivative will undoubtedly remain an important tool for researchers worldwide.